Cas no 197094-20-5 (5,6,7,8-Tetrahydro-4H-pyrazolo[1,5-a]azepin-4-one)

• Product Name: 5,6,7,8-Tetrahydro-4H-pyrazolo[1,5-a]azepin-4-one
• CAS No: 197094-20-5
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• MDL: MFCD24709116
• CID: 4710068
• PubChem ID: 15356620
• Update Time: 2025-06-09

5,6,7,8-Tetrahydro-4H-pyrazolo[1,5-a]azepin-4-one Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-Tetrahydro-4H-pyrazolo[1,5-a]azepin-4-one
• 5,6,7,8-Tetrahydro-pyrazolo[1,5-a]azepin-4-one
• 4H-Pyrazolo[1,5-a]azepin-4-one, 5,6,7,8-tetrahydro-
• AT35568
• MFCD24709116
• 5,6,7,8-tetrahydropyrazolo[1,5-a]azepin-4-one
• CS-0341736
• SCHEMBL15473984
• 197094-20-5
• SY272709

• MDL： MFCD24709116
• Inchi： 1S/C8H10N2O/c11-8-3-1-2-6-10-7(8)4-5-9-10/h4-5H,1-3,6H2
• InChI Key： YFZJCYRJIJGWDX-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=NN2CCCC1

Computed Properties

• Exact Mass: 150.079312947g/mol
• Monoisotopic Mass: 150.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9
• XLogP3: 0.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5,6,7,8-Tetrahydro-4H-pyrazolo[1,5-a]azepin-4-one

Introduction to 5,6,7,8-Tetrahydro-4H-pyrazolo[1,5-a]azepin-4-one (CAS No. 197094-20-5)

5,6,7,8-Tetrahydro-4H-pyrazolo[1,5-a]azepin-4-one is a heterocyclic compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical research. This compound belongs to the pyrazolodiazepine class, characterized by its fused ring system consisting of a pyrazole ring and a diazepine moiety. The presence of the tetrahydro prefix indicates the saturation of the four-membered ring in the structure, which can influence its pharmacokinetic properties and biological activity. As a result of its complex architecture, this molecule has been explored for its potential in various therapeutic applications.

The chemical structure of 5,6,7,8-Tetrahydro-4H-pyrazolo[1,5-a]azepin-4-one (CAS No. 197094-20-5) consists of a pyrazole ring linked to a diazepine ring at the 1-position and 5-position, respectively. The 4-one suffix denotes the presence of a carbonyl group at the 4-position of the diazepine ring. This specific arrangement of functional groups makes it an interesting candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities and potential therapeutic benefits. The pyrazolodiazepine scaffold has been extensively studied for its role in modulating various neurological and inflammatory pathways. Researchers have been particularly interested in its potential as an antidepressant, anxiolytic, and anti-inflammatory agent. The structural features of this compound contribute to its ability to interact with multiple target receptors in the brain and periphery.

One of the most compelling aspects of 5,6,7,8-Tetrahydro-4H-pyrazolo[1,5-a]azepin-4-one is its potential as a drug candidate for treating neurological disorders. Studies have shown that compounds with similar structural motifs can modulate neurotransmitter systems such as serotonin and GABA. The tetrahydro substitution may enhance blood-brain barrier penetration, making it a promising candidate for central nervous system (CNS) applications. Additionally, the presence of the carbonyl group at the 4-position could influence its metabolic stability and bioavailability.

The synthesis of 5,6,7,8-Tetrahydro-4H-pyrazolo[1,5-a]azepin-4-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the necessary substituents. Advances in synthetic methodologies have enabled researchers to produce this compound with greater efficiency and scalability.

Recent research has also explored derivatives of 5,6,7,8-Tetrahydro-4H-pyrazolo[1,5-a]azepin-4-one to enhance their pharmacological properties. By modifying specific functional groups or introducing additional substituents, researchers aim to improve potency, selectivity, and pharmacokinetic profiles. These modifications can lead to novel compounds with improved therapeutic efficacy while minimizing side effects.

The pharmacological profile of 5,6,7,8-Tetrahydro-4H-pyrazolo[1,5-a]azepin-4-one has been evaluated through both in vitro and in vivo studies. In cell-based assays, this compound has demonstrated interactions with various receptors and enzymes associated with neurological disorders. Animal models have provided further evidence of its potential as an antidepressant and anxiolytic agent, showing promising results in reducing symptoms similar to those observed in human patients.

The future directions for research on 5,6,7,8-Tetrahydro-4H-pyrazolo[1,5-a]azepin-4-one include exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at the molecular level will be crucial for optimizing its therapeutic potential. Additionally, clinical trials will be essential to assess its safety and efficacy in human populations.

The development of new pharmaceuticals is a complex process that requires collaboration between chemists、biologists、pharmacologists，and clinicians. The study of compounds like 5，6，7，8-Tetrahydro-4H-pyrazolo[1，5-a]azepin-4-one exemplifies how interdisciplinary research can lead to innovative treatments for neurological disorders. As our understanding of disease mechanisms continues to evolve，so too will our ability to develop targeted therapies that improve patient outcomes.